Cas no 625-52-5 (N-Ethylurea)

N-Ethylurea is a urea derivative where one hydrogen atom in the urea molecule is substituted by an ethyl group. This compound is commonly utilized in organic synthesis, pharmaceutical research, and as an intermediate in the production of various chemicals. Its key advantages include high purity, stability under standard conditions, and compatibility with a range of reaction conditions. N-Ethylurea is particularly valued for its role in the synthesis of heterocyclic compounds and as a building block for more complex molecules. Its well-defined structure and predictable reactivity make it a reliable reagent for researchers and industrial applications.
N-Ethylurea structure
N-Ethylurea structure
Product Name:N-Ethylurea
CAS No:625-52-5
MF:C3H8N2O
MW:88.1084203720093
MDL:MFCD00007953
CID:39176
PubChem ID:12254
Update Time:2025-10-17

N-Ethylurea Chemical and Physical Properties

Names and Identifiers

    • Ethylurea
    • Urea, ethyl-
    • N-Ethylurea
    • 1-Ethylurea
    • 1-ethyl-ure
    • 2-Ethyl-1,3-hexanediol
    • ETHANOLUREA
    • ethvlurea
    • ethyl-ure
    • monoethylurea
    • urea,ethyl
    • SY049360
    • N-Ethylurea, 97%
    • UNII-7K14B03X18
    • E0192
    • Urea, N-ethyl-
    • D95291
    • EN300-20604
    • InChI=1/C3H8N2O/c1-2-5-3(4)6/h2H2,1H3,(H3,4,5,6
    • EINECS 210-898-8
    • NSC 53556
    • Athylisoharnstoff
    • STR01353
    • 9009-54-5
    • AI3-52220
    • Q26840850
    • 625-52-5
    • Pellethane
    • A833843
    • NSC53556
    • NSC-53556
    • Urea, 1-ethyl-
    • Q-201096
    • AKOS000120949
    • 7K14B03X18
    • NS00043479
    • FT-0626364
    • ETHYLUREA, N-
    • DTXSID20873854
    • MFCD00007953
    • 68258-82-2
    • ethyl urea
    • DB-054197
    • STL185700
    • 1-Ethylurea; Ethylurea; NSC 53556
    • MDL： MFCD00007953
    • Inchi： 1S/C3H8N2O/c1-2-5-3(4)6/h2H2,1H3,(H3,4,5,6)
    • InChI Key： RYECOJGRJDOGPP-UHFFFAOYSA-N
    • SMILES： O=C(N)NCC
    • BRN： 1740512

Computed Properties

  • Exact Mass: 88.06370
  • Monoisotopic Mass: 88.063663
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 52.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Color/Form: White crystal. The industrial product is a white scaly solid, which is easy to absorb moisture and has great solubility in water.
  • Density: 1.2130
  • Melting Point: 91.0 to 96.0 deg-C
  • Boiling Point: 163.08°C (rough estimate)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: 1.4715 (estimate)
  • Solubility: H2O: 0.1 g/mL, clear, colorless
  • Water Partition Coefficient: dissolution
  • PSA: 55.12000
  • LogP: 0.76580
  • Solubility: Soluble in water.
  • FEMA: 3536
  • Vapor Pressure: No data available

N-Ethylurea Security Information

N-Ethylurea Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Ethylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E105944-25g
N-Ethylurea
 625-52-5 95%
25g
 ¥360.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E105944-500g
N-Ethylurea
 625-52-5 97%
500g
 ￥1,043.00 2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E105944-100g
N-Ethylurea
 625-52-5 95%
100g
 ¥1132.90 2023-09-03
BAI LING WEI Technology Co., Ltd.
394169-25G
N-Ethylurea, 97%
 625-52-5 97%
25G
 ￥ 286 2022-04-26
BAI LING WEI Technology Co., Ltd.
394169-100G
N-Ethylurea, 97%
 625-52-5 97%
100G
 ￥ 942 2022-04-26
BAI LING WEI Technology Co., Ltd.
394169-500G
N-Ethylurea, 97%
 625-52-5 97%
500G
 ￥ 3758 2022-04-26
TRC
E818250-5g
N-Ethylurea
 625-52-5
5g
 $ 127.00 2023-09-07
TRC
E818250-50g
N-Ethylurea
 625-52-5
50g
 $ 259.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HS284-25g
N-Ethylurea
 625-52-5 97%
25g
 ￥144.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HS284-5g
N-Ethylurea
 625-52-5 97%
5g
 ￥69.0 2022-05-30

N-Ethylurea Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:625-52-5)Ethylurea
Order Number:sfd4050
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:625-52-5)N-乙基脲
Order Number:LE2468893
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:625-52-5)Ethylurea
sfd4050
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:625-52-5)N-乙基脲
LE2468893
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email